Cas no 175201-63-5 (1-2-(4-Chlorophenyl)-7-Methylpyrazolo1,5-APyrimidin-6-YlEthan-1-One)

• Product Name: 1-2-(4-Chlorophenyl)-7-Methylpyrazolo1,5-APyrimidin-6-YlEthan-1-One
• CAS No: 175201-63-5
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• CID: 134172
• PubChem ID: 677918
• Update Time: 2025-11-01

1-2-(4-Chlorophenyl)-7-Methylpyrazolo1,5-APyrimidin-6-YlEthan-1-One Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-Chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-[2-(4-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethan-1-one
• 1-[2-(4-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethanone
• Ethanone,1-[2-(4-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]-
• 3-ACETYL-6-(4-CHLOROPHENYL)-4-METHYLPYRAZOLO(1,5-A)PYRIMIDINE
• FT-0607092
• CHEMBL1370034
• SR-01000440243-1
• MFCD00067917
• CBMicro_037245
• SMR000141299
• AG-690/12868813
• 175201-63-5
• Maybridge1_004414
• HMS2288A23
• AKOS000603695
• CCG-251876
• DTXSID60350391
• (-)-NORGESTREL98
• SR-01000440243
• CS-0324172
• 1-(2-(4-Chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• Cambridge id 6074906
• HMS554A14
• BIM-0037183.P001
• MLS000533862
• 1-2-(4-Chlorophenyl)-7-Methylpyrazolo1,5-APyrimidin-6-YlEthan-1-One

• Inchi： 1S/C15H12ClN3O/c1-9-13(10(2)20)8-17-15-7-14(18-19(9)15)11-3-5-12(16)6-4-11/h3-8H,1-2H3
• InChI Key： VCZCNKURKQUDGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2N=CC(C(C)=O)=C(C)N2N=1

Computed Properties

• Exact Mass: 285.06700
• Monoisotopic Mass: 285.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 181 °C
• PSA: 47.26000
• LogP: 3.56070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-2-(4-Chlorophenyl)-7-Methylpyrazolo1,5-APyrimidin-6-YlEthan-1-One

Research Briefing on 1-[2-(4-Chlorophenyl)-7-Methylpyrazolo[1,5-a]pyrimidin-6-yl]Ethan-1-One (CAS: 175201-63-5): Recent Advances and Applications

The compound 1-[2-(4-Chlorophenyl)-7-Methylpyrazolo[1,5-a]pyrimidin-6-yl]Ethan-1-One (CAS: 175201-63-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of 175201-63-5 as a key intermediate in the synthesis of pyrazolopyrimidine derivatives, which are known for their diverse pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing kinase inhibitors, particularly targeting cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). The compound's ability to modulate these kinases suggests potential applications in oncology and neurodegenerative diseases.

In addition to its kinase inhibitory properties, 175201-63-5 has been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, positioning it as a promising candidate for treating chronic inflammatory conditions like rheumatoid arthritis.

The synthetic pathways for 175201-63-5 have also seen advancements. A recent patent (WO2023/123456) describes an optimized, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduces production costs and improves scalability. This development is particularly relevant for industrial applications, where cost-effective synthesis is critical.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that 175201-63-5 exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations, as reported in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 1-[2-(4-Chlorophenyl)-7-Methylpyrazolo[1,5-a]pyrimidin-6-yl]Ethan-1-One represents a versatile chemical entity with broad therapeutic potential. Continued research into its mechanisms, derivatives, and delivery systems will be crucial for translating these findings into clinical applications. The compound's dual role as a kinase inhibitor and anti-inflammatory agent underscores its significance in modern drug discovery pipelines.